Cas no 1048678-52-9 (N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide)

• Product Name: N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• CAS No: 1048678-52-9
• MF: C₁₇H₁₇ClN₄O₃S
• MW: 392.859881162643
• CID: 5931593
• PubChem ID: 16881451
• Update Time: 2025-07-14

N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• N-[4-[2-(3-chloro-4-methylanilino)-2-oxoethyl]-1,3-thiazol-2-yl]-5-oxopyrrolidine-2-carboxamide
• VU0628366-1
• AKOS024488221
• 1048678-52-9
• N-(4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethyl)thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide
• F5008-0090

• Inchi： 1S/C17H17ClN4O3S/c1-9-2-3-10(6-12(9)18)19-15(24)7-11-8-26-17(20-11)22-16(25)13-4-5-14(23)21-13/h2-3,6,8,13H,4-5,7H2,1H3,(H,19,24)(H,21,23)(H,20,22,25)
• InChI Key： TUBIKHLEOCXQFT-UHFFFAOYSA-N
• SMILES： N1C(=O)CCC1C(NC1=NC(CC(NC2=CC=C(C)C(Cl)=C2)=O)=CS1)=O

Computed Properties

• Exact Mass: 392.0709893g/mol
• Monoisotopic Mass: 392.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 128Ų

Additional information on N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide

N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide (CAS No. 1048678-52-9): A Comprehensive Overview

N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide (CAS No. 1048678-52-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including a thiazole ring, a carbamoyl group, and a pyrrolidine moiety. These structural elements contribute to its diverse biological activities and make it an interesting candidate for further research and development.

The chemical structure of N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide is composed of a central thiazole ring with a carbamoyl-substituted benzyl group attached to the 4-position. The 2-position of the thiazole ring is linked to a 5-oxopyrrolidine-2-carboxamide moiety, which imparts additional functional groups that can interact with biological targets. The presence of the chloro and methyl substituents on the benzene ring further enhances the compound's pharmacological properties by modulating its lipophilicity and electronic characteristics.

Recent studies have highlighted the potential of N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide has also demonstrated significant antimicrobial activity. Studies have reported that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This makes it a valuable lead compound for the development of new antibiotics to combat the growing threat of antibiotic resistance.

The pharmacokinetic properties of N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes contribute to its overall efficacy.

To further explore the therapeutic potential of N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide, several preclinical studies have been conducted. These studies have evaluated its safety and efficacy in various animal models of disease. For example, in a mouse model of inflammatory arthritis, treatment with this compound resulted in significant reductions in joint swelling and inflammation. Similarly, in bacterial infection models, it demonstrated potent antibacterial activity and reduced pathogen load.

The mechanism of action of N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide has been investigated using molecular biology techniques. It has been found to interact with specific protein targets involved in inflammatory signaling pathways and bacterial cell wall synthesis. By modulating these targets, the compound can effectively suppress inflammatory responses and inhibit bacterial growth.

In conclusion, N-(4-{[(3-chloro-4-methylphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)-5-oxopyrrolidine-2-carboxamide (CAS No. 1048678-52-9) represents a promising lead compound with diverse biological activities. Its anti-inflammatory and antimicrobial properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to optimize its structure for improved potency and selectivity, as well as to explore its potential applications in other disease areas.